6a,7,8,9,10,10a-Hexahydro-6H-indolo[2,3-b]quinoxaline

• IUPAC Name: 6a,7,8,9,10,10a-hexahydro-6H-indolo[3,2-b]quinoxaline
• InChI: InChI=1S/C14H15N3/c1-2-6-10-9(5-1)13-14(16-10)17-12-8-4-3-7-11(12)15-13/h3-4,7-10H,1-2,5-6H2,(H,16,17)
• InChI Key: JPAYPHOFODBTKF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)C3=NC4=CC=CC=C4N=C3N2
• Molecular Formula: C14H15N3
• DSSTOX Substance ID: DTXSID10704461
• Molecular Weight: 225.29 g/mol
• CAS RN: 1092352-91-4, 96793-51-0

Description

6a,7,8,9,10,10a-Hexahydro-6H-indolo[2,3-b]quinoxaline (H-IQx) is a heterocyclic compound that belongs to the family of indoloquinoxalines. It is a synthetic molecule that has been used in scientific research and laboratory experiments due to its unique properties. It has been studied for its potential applications in a variety of fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

6a,7,8,9,10,10a-Hexahydro-6H-indolo[2,3-b]quinoxaline has been studied for its potential applications in a variety of scientific fields. It has been used as a scaffold for the synthesis of new compounds with potential medicinal properties. It has also been studied for its potential use in drug delivery systems, as a potential inhibitor of enzymes, and as a potential anticancer agent. Additionally, 6a,7,8,9,10,10a-Hexahydro-6H-indolo[2,3-b]quinoxaline has been studied for its potential use as a fluorescent probe for the detection of metal ions and as a potential inhibitor of monoamine oxidase.

Mechanism of Action

The mechanism of action of 6a,7,8,9,10,10a-Hexahydro-6H-indolo[2,3-b]quinoxaline is not fully understood, but it is believed that it may interact with metal ions, enzymes, and other molecules to produce its desired effects. It has been shown to bind to zinc ions and inhibit the activity of enzymes such as monoamine oxidase. Additionally, it has been shown to interact with DNA and RNA to modulate gene expression.
Biochemical and Physiological Effects
6a,7,8,9,10,10a-Hexahydro-6H-indolo[2,3-b]quinoxaline has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of monoamine oxidase, which may lead to an increase in monoamine neurotransmitters and a decrease in anxiety. It has also been shown to modulate gene expression, which may lead to changes in cell proliferation and differentiation. Additionally, it has been shown to bind to zinc ions, which may lead to changes in the activity of enzymes and other proteins.

Advantages and Limitations for Lab Experiments

6a,7,8,9,10,10a-Hexahydro-6H-indolo[2,3-b]quinoxaline has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, which makes it a useful tool for researchers. Additionally, it is a small molecule, which makes it easier to study in detail. However, it is also a relatively unstable molecule, which can make it difficult to work with in some experiments. Additionally, its mechanism of action is not fully understood, which can limit its usefulness in some experiments.

Future Directions

There are several potential future directions for research on 6a,7,8,9,10,10a-Hexahydro-6H-indolo[2,3-b]quinoxaline. One potential direction is to further investigate its potential applications in drug delivery systems, as an inhibitor of enzymes, and as an anticancer agent. Additionally, research could be conducted to further understand its mechanism of action and its biochemical and physiological effects. Finally, research could be conducted to investigate potential new synthesis methods for 6a,7,8,9,10,10a-Hexahydro-6H-indolo[2,3-b]quinoxaline and to develop new derivatives of the molecule with enhanced properties.